1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-

• CAS RN: 145253-98-1
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 3-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-indole
• InChI: InChI=1S/C20H23N3O/c1-24-20-9-5-4-8-19(20)23-12-10-22(11-13-23)15-16-14-21-18-7-3-2-6-17(16)18/h2-9,14,21H,10-13,15H2,1H3
• InChI Key: OJUQWLAXOIFADL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CNC4=CC=CC=C43

Description

1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- is a useful research compound. Its molecular formula is C20H23N3O and its molecular weight is 321.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One mole (147 g) of indole-3-carbinol and one mole (192 g) of 1-(2-methoxyphenyl)piperazine were dissolved in 1.5 liters of ethanol 60%. One mole (87 g) of lithium bromide and 0.1 mole (5.6 g) of potassium hydroxide were added, then the reaction medium was heated at reflux under stirring for 24 hours. After the reaction medium had cooled to 60° C., hydrochloric acid was added until persistence of an acidic pH. Then 189 g of the dihydrochloride salt of the title product was allowed to crystallize by cooling at 0° C. overnight, producing a global yield of 59% (m.p. 188°-190° C. with decomposition.)